Cas no 2228773-12-2 (3-(2-bromo-3-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-bromo-3-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 2228773-12-2
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6508690
• PubChem ID: 165642763
• Update Time: 2025-10-29

3-(2-bromo-3-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-hydroxyphenyl)-3-methylbutanoic acid
• EN300-1904516
• 2228773-12-2

• Inchi： 1S/C11H13BrO3/c1-11(2,6-9(14)15)7-4-3-5-8(13)10(7)12/h3-5,13H,6H2,1-2H3,(H,14,15)
• InChI Key： SDEJMOSNUZHDQV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)(C)CC(=O)O)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-bromo-3-hydroxyphenyl)-3-methylbutanoic acid

3-(2-Bromo-3-Hydroxyphenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

3-(2-Bromo-3-Hydroxyphenyl)-3-Methylbutanoic Acid, identified by the CAS registry number 2228773-12-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and as a building block in synthetic chemistry. The molecule consists of a bromo-substituted phenolic group attached to a methylbutanoic acid moiety, which contributes to its diverse chemical reactivity and biological activity.

The synthesis of 3-(2-Bromo-3-Hydroxyphenyl)-3-Methylbutanoic Acid involves multi-step organic reactions, often utilizing bromination and hydroxylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint associated with traditional chemical processes. This compound's structure allows for various functional group transformations, making it a versatile precursor in the development of bioactive molecules.

Recent studies have highlighted the potential of 3-(2-Bromo-3-Hydroxyphenyl)-3-Methylbutanoic Acid as a lead compound in anti-inflammatory and antioxidant therapies. Researchers have demonstrated that the hydroxyl group on the aromatic ring plays a crucial role in modulating the compound's redox properties, which are essential for its biological activity. Additionally, the bromine substituent enhances the molecule's stability and bioavailability, making it an attractive candidate for further pharmacological evaluation.

In terms of applications, this compound has shown promise in the development of novel antibiotics. Its ability to inhibit bacterial enzymes, particularly those involved in cell wall synthesis, has been extensively studied. Furthermore, ongoing research is exploring its potential as a radiosensitizer in cancer therapy, where it could enhance the efficacy of radiation treatment by selectively targeting tumor cells.

The structural uniqueness of 3-(2-Bromo-3-Hydroxyphenyl)-3-Methylbutanoic Acid also lends itself to applications in materials science. Its ability to form stable metal complexes has been investigated for use in catalysis and sensor technologies. Recent findings suggest that this compound can act as a ligand in transition metal complexes, exhibiting enhanced catalytic activity in organic transformations.

In conclusion, 3-(2-Bromo-3-Hydroxyphenyl)-3-Methylbutanoic Acid, with its CAS number 2228773-12-2, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and reactivity make it an invaluable tool in drug discovery, synthetic chemistry, and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.